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Compound of Interest

Compound Name:
N-(2-chloroacetyl)-3-

nitrobenzamide

Cat. No.: B3427138 Get Quote

For Immediate Reference: A Guide for Laboratory Professionals

This document provides detailed guidance on the safe and proper disposal of N-(2-
chloroacetyl)-3-nitrobenzamide (CAS No. 568555-83-9). The following procedures are based

on the known hazards associated with its structural components: a chloroacetyl group, a

nitroaromatic ring, and a benzamide functionality. Due to the absence of a specific Safety Data

Sheet (SDS), a conservative approach to handling and disposal is strongly recommended.

Researchers, scientists, and drug development professionals should treat this compound as

hazardous and follow all institutional and local regulations for chemical waste management.

Hazard Assessment and Waste Categorization
Based on the analysis of related compounds, N-(2-chloroacetyl)-3-nitrobenzamide should be

presumed to exhibit the following hazards:

Acute Toxicity (Oral): Harmful or toxic if swallowed.[1][2][3][4][5]

Skin Corrosion/Irritation: Causes skin irritation.[1][2][3][4][5][6]

Serious Eye Damage/Irritation: Causes serious eye irritation.[1][2][3][4][6]

Respiratory Irritation: May cause respiratory irritation.[2][3][4][6]

Aquatic Hazard: Potentially harmful to aquatic life.[1]
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Reactivity: May decompose upon exposure to moisture, heat, or incompatible materials,

potentially releasing toxic fumes such as hydrogen chloride and nitrogen oxides.[1][7]

Due to the presence of a halogen (chlorine), this compound must be categorized as

halogenated organic waste.[8][9][10]

Personal Protective Equipment (PPE) Requirements
Before handling N-(2-chloroacetyl)-3-nitrobenzamide for disposal, ensure the following

personal protective equipment is worn:

PPE Category Specification

Hand Protection

Chemical-resistant gloves (e.g., nitrile rubber).

Gloves must be inspected prior to use and

properly removed.[1]

Eye/Face Protection

Safety glasses with side-shields or chemical

goggles. A face shield may be necessary for

larger quantities.

Skin and Body
A lab coat or chemical-resistant apron. Ensure

skin is not exposed.

Respiratory
Use in a well-ventilated area, preferably within a

chemical fume hood.[2][3]

Step-by-Step Disposal Protocol
1. Waste Segregation and Collection:

Solid Waste:

Collect un- or lightly contaminated solid waste (e.g., weighing paper, gloves, absorbent

pads) in a designated, clearly labeled, and sealed plastic bag or container for "Solid

Halogenated Organic Waste."

For pure or grossly contaminated N-(2-chloroacetyl)-3-nitrobenzamide, collect in a

separate, sealed, and labeled container.
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Liquid Waste:

If dissolved in a solvent, collect in a dedicated, sealed, and properly vented container

labeled "Halogenated Organic Liquid Waste."[8][9]

Do not mix with non-halogenated waste streams to avoid higher disposal costs and

complications.[9]

Do not empty into drains.[1]

2. Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"N-(2-chloroacetyl)-3-nitrobenzamide," and the approximate quantity.

Indicate the associated hazards (e.g., Toxic, Irritant) on the label.

3. Storage:

Store waste containers in a designated, well-ventilated, and secure satellite accumulation

area.

Ensure containers are kept closed when not in use.

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[3]

4. Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) department or a licensed professional waste disposal service.[7]

The recommended method of disposal is incineration in a chemical incinerator equipped with

an afterburner and scrubber to handle the halogenated and nitro components.[7]

5. Spill Management:

In case of a spill, evacuate the immediate area and ensure adequate ventilation.
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Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand).

Carefully sweep or scoop the absorbed material into a designated hazardous waste

container.

Clean the spill area with a suitable solvent (e.g., soap and water, followed by a solvent rinse

if appropriate), collecting all cleaning materials as hazardous waste.

Report the spill to your EHS department.

Visual Workflow for Disposal
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Disposal Workflow for N-(2-chloroacetyl)-3-nitrobenzamide
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Caption: Disposal workflow for N-(2-chloroacetyl)-3-nitrobenzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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